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Quinolines and derivatives
Quinolines and their derivatives are a class of heterocyclic compounds with broad applications in the pharmaceutical, agrochemical, and materials science fields. Structurally, quinoline contains an indole ring fused to a benzene ring, offering unique electronic and structural properties that make them highly versatile for various synthetic transformations.
In pharmaceuticals, quinolines and their derivatives serve as valuable scaffolds for designing antibacterial, antifungal, and anti-inflammatory agents due to their inherent pharmacophoric features. For instance, they can undergo functional group modifications such as introduction of carboxylic acids, amides, or esters, to enhance their therapeutic properties.
In agrochemicals, these compounds are explored for their potential in pest control and plant growth regulation. The diverse substituents on quinoline rings can tailor their activity towards specific targets, making them suitable for developing new fungicides and insecticides with improved selectivity and reduced toxicity.
Moreover, in materials science, quinolines find applications in the synthesis of conductive polymers and electronic materials due to their aromatic nature and ability to incorporate various functional groups. Their synthetic flexibility allows for customization of properties such as solubility, conductivity, and stability, which are critical for advanced material development.
Overall, the chemical diversity and structural adaptability of quinolines make them a significant tool in modern chemistry, contributing to advancements in drug discovery, crop protection, and materials engineering.
1-benzylquinolines
8-hydroxyquinolines
Haloquinolines
Quinolones and derivatives
Benzoquinolines
Quinoline carboxamides
Phenylquinolines
Hydroquinolines
Aminoquinolines and derivatives
Quinoline carboxylic acids
4-aroylquinolines
Nitroquinolines and derivatives
Hydroxyquinolines
Pyrroloquinolines
Hydroquinolones
Indoloquinolines
Pyrroloquinoline quinones
Dihydrofuranoquinolines
Hydroxyquinolones
4-quinolinemethanols
Quinoline-3-carboxamides
Imidazoquinolines
Furanoquinolines
Acridones
Quinoline quinones
Quinolines and derivatives
Phenanthridines and derivatives
Chloroquinolines
Quinoline-3-sulfonamides
4-aminoquinolines
4-hydroxy-2-alkylquinolines
Pyranoquinolines
Pyrrolo[4,3,2-de]quinolines
Naphthylquinolines
Pyrido[2,3,4-kl]acridines
Pyrido[2,3,4-kl]acridones
Acridines
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